Cas no 903189-03-7 (2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile structure
903189-03-7 structure
Product Name:2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
CAS No:903189-03-7
MF:C22H19ClN4O3
MW:422.864263772964
CID:5425681
Update Time:2025-06-29

2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
    • 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C22H19ClN4O3/c1-29-16-8-6-15(7-9-16)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(30-22)17-4-2-3-5-18(17)23/h2-9H,10-13H2,1H3
    • InChI Key: RLZLOWRDBPVPPW-UHFFFAOYSA-N
    • SMILES: O1C(N2CCN(C(=O)C3=CC=C(OC)C=C3)CC2)=C(C#N)N=C1C1=CC=CC=C1Cl

2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3309-0101-2μmol
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3309-0101-5μmol
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3309-0101-10μmol
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3309-0101-20μmol
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3309-0101-1mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3309-0101-2mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3309-0101-3mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3309-0101-4mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3309-0101-5mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3309-0101-10mg
2-(2-chlorophenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903189-03-7 90%+
10mg
$79.0 2023-04-26

Additional information on 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No. 903189-03-7 and Product Name: 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

The compound in question, identified by the CAS number 903189-03-7, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its molecular structure, featuring a complex arrangement of functional groups, makes it a promising candidate for further investigation in various therapeutic applications. The product name, 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, provides a detailed insight into its chemical composition and potential biological activity.

At the core of this compound's structure lies a piperazine ring, which is a well-known pharmacophore in medicinal chemistry. Piperazine derivatives are widely recognized for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of a chlorophenyl group at the 2-position and a 4-methoxybenzoyl substituent at the 4-position of the piperazine ring further enhances its potential pharmacological properties.

The oxazole moiety at the 5-position of the molecule introduces additional functionality that can influence both the solubility and metabolic stability of the compound. Oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The carbonitrile group at the 4-position adds another layer of complexity, potentially affecting the compound's reactivity and interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction patterns that could lead to novel therapeutic interventions. The compound 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been subjected to virtual screening processes to assess its suitability for various drug discovery programs.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, indicating a possible role in modulating metabolic pathways relevant to human health. The combination of structural features from different pharmacophoric regions may contribute to its multifaceted activity profile. Further investigation into its mechanism of action is warranted to fully understand its therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the importance of modern methodologies in constructing complex molecules.

As research progresses, the compound may find applications in preclinical studies aimed at evaluating its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible medical benefits. The integration of interdisciplinary approaches, including medicinal chemistry, biochemistry, and pharmacology, will be crucial in advancing our understanding of this novel entity.

The regulatory landscape for new chemical entities like 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile is stringent but well-defined. Compliance with international guidelines ensures that any potential therapeutic applications are thoroughly evaluated before reaching clinical trials. This rigorous process safeguards patient safety while fostering innovation in drug development.

Future directions in research may include exploring derivatives of this compound to optimize its pharmacological properties further. Structural modifications can be tailored to enhance potency, selectivity, and bioavailability. By employing rational drug design principles, scientists can fine-tune the molecular architecture to achieve desired outcomes.

The impact of such compounds on global health cannot be overstated. In an era where chronic diseases pose significant challenges, innovative solutions are needed to address unmet medical needs. The study of 2-(2-chlorophenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile contributes to this effort by providing a foundation for developing new treatments.

In conclusion, the compound with CAS number 903189-03-7 is a fascinating subject of study with broad implications for pharmaceutical science. Its unique structure and promising biological activity make it a valuable asset in ongoing drug discovery initiatives. As research continues to unfold, we can anticipate further insights into its potential applications and mechanisms of action.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD